Cas no 1697496-31-3 (3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol)

• Product Name: 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol
• CAS No: 1697496-31-3
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 5703447
• PubChem ID: 126975454
• Update Time: 2025-06-10

3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1697496-31-3
• EN300-1107160
• 3-(3-amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol
• 3-(3-Amino-5-methylpyrazol-1-yl)propane-1,2-diol
• 1,2-Propanediol, 3-(3-amino-5-methyl-1H-pyrazol-1-yl)-
• 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol

• Inchi： 1S/C7H13N3O2/c1-5-2-7(8)9-10(5)3-6(12)4-11/h2,6,11-12H,3-4H2,1H3,(H2,8,9)
• InChI Key： WWTPIPWLPRIHBR-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 444.9±45.0 °C(Predicted)
• pka: 13.69±0.20(Predicted)

Additional information on 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol

Introduction to 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol (CAS No. 1697496-31-3)

3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol, with the CAS number 1697496-31-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a diol functional group. These features contribute to its potential as a lead compound in the development of new therapeutic agents.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its biological activity and has been extensively studied in the context of drug discovery. The presence of the 3-amino and 5-methyl substituents on the pyrazole ring enhances the compound's solubility and stability, making it an attractive candidate for various pharmaceutical applications.

The diol functional group, specifically the propane-1,2-diol moiety, adds further complexity to the molecule. Diols are known for their ability to form hydrogen bonds, which can influence the compound's interactions with biological targets. This property is particularly important in the design of drugs that require high affinity and selectivity for specific receptors or enzymes.

3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol has been the subject of several recent studies that have explored its potential therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against a key enzyme in the glycolytic pathway, suggesting its potential use in the treatment of metabolic disorders such as diabetes and obesity.

In addition to its enzymatic inhibition properties, 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol has also shown promise as an anti-inflammatory agent. A 2023 study in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation in animal models of arthritis. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and signaling pathways, making it a potential candidate for the development of new anti-inflammatory drugs.

The structural versatility of 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol also makes it an attractive starting point for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Researchers have explored various modifications to the core structure to enhance its potency, selectivity, and pharmacokinetic profile. For example, substituting different functional groups on the pyrazole ring or modifying the diol moiety can lead to compounds with improved therapeutic indices.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol and its derivatives in human subjects. Preliminary results from phase I trials have shown promising safety profiles and pharmacokinetic properties, paving the way for further clinical development.

In conclusion, 3-(3-Amino-5-methyl-1H-pyrazol-1-yl)propane-1,2-diol (CAS No. 1697496-31-3) represents a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable addition to the arsenal of treatments for various diseases and conditions.